Cas no 1805151-73-8 (Ethyl 3-bromomethyl-4-cyano-5-fluorobenzoate)

• Product Name: Ethyl 3-bromomethyl-4-cyano-5-fluorobenzoate
• CAS No: 1805151-73-8
• MF: C₁₁H₉BrFNO₂
• MW: 286.09706568718
• CID: 4796133
• Update Time: 2025-10-05

Ethyl 3-bromomethyl-4-cyano-5-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-bromomethyl-4-cyano-5-fluorobenzoate

• Inchi： 1S/C11H9BrFNO2/c1-2-16-11(15)7-3-8(5-12)9(6-14)10(13)4-7/h3-4H,2,5H2,1H3
• InChI Key： LSJMSVFUXGUYII-UHFFFAOYSA-N
• SMILES： BrCC1C(C#N)=C(C=C(C(=O)OCC)C=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 302
• XLogP3: 2.5
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 3-bromomethyl-4-cyano-5-fluorobenzoate

Comprehensive Overview of Ethyl 3-bromomethyl-4-cyano-5-fluorobenzoate (CAS No. 1805151-73-8)

Ethyl 3-bromomethyl-4-cyano-5-fluorobenzoate (CAS No. 1805151-73-8) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical intermediates and fine chemical synthesis. This compound, characterized by its unique molecular structure featuring a bromomethyl group, a cyano group, and a fluoro substituent, is widely utilized in the development of advanced materials and bioactive molecules. Its versatility and reactivity make it a valuable building block in modern synthetic chemistry.

The growing interest in Ethyl 3-bromomethyl-4-cyano-5-fluorobenzoate can be attributed to its role in the synthesis of fluorinated aromatic compounds, which are pivotal in drug discovery and agrochemical research. Fluorinated compounds, such as this one, are often sought after due to their enhanced metabolic stability and bioavailability, making them a hot topic in medicinal chemistry and pharmaceutical development. Researchers and industry professionals frequently search for high-purity fluorinated intermediates and custom synthesis solutions, highlighting the relevance of this compound in contemporary applications.

From a structural perspective, the presence of the bromomethyl group in Ethyl 3-bromomethyl-4-cyano-5-fluorobenzoate allows for further functionalization, enabling the creation of diverse derivatives. This feature is particularly appealing to chemists working on structure-activity relationship (SAR) studies or molecular optimization. Additionally, the cyano group contributes to the compound's reactivity, facilitating its use in nucleophilic substitution reactions and cross-coupling reactions, which are central to modern organic synthesis.

In the context of green chemistry and sustainable synthesis, Ethyl 3-bromomethyl-4-cyano-5-fluorobenzoate is often discussed for its potential in reducing waste and improving reaction efficiency. As the demand for environmentally friendly chemical processes grows, this compound's role in catalytic transformations and atom-economical reactions becomes increasingly significant. Researchers are exploring its use in flow chemistry and continuous manufacturing, aligning with the industry's shift toward more sustainable practices.

The compound's CAS No. 1805151-73-8 is a critical identifier for regulatory and commercial purposes, ensuring accurate classification and traceability in global supply chains. Suppliers and manufacturers emphasize the importance of certificates of analysis (CoA) and quality control protocols to meet the stringent requirements of pharmaceutical-grade intermediates. This focus on quality aligns with the broader trend of supply chain transparency and regulatory compliance in the chemical industry.

In summary, Ethyl 3-bromomethyl-4-cyano-5-fluorobenzoate (CAS No. 1805151-73-8) stands out as a multifaceted compound with broad applications in drug discovery, material science, and sustainable chemistry. Its unique structural features and reactivity profile make it a valuable asset for researchers and industrial chemists alike. As the scientific community continues to explore innovative synthetic routes and applications, this compound is poised to remain a key player in the advancement of specialty chemicals and high-value intermediates.